Cas no 1803688-45-0 (4-Bromo-2-chloro-6-(difluoromethyl)-3-methoxypyridine)

• Product Name: 4-Bromo-2-chloro-6-(difluoromethyl)-3-methoxypyridine
• CAS No: 1803688-45-0
• MF: C₇H₅BrClF₂NO
• MW: 272.47450709343
• CID: 4810207
• Update Time: 2025-10-28

4-Bromo-2-chloro-6-(difluoromethyl)-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-chloro-6-(difluoromethyl)-3-methoxypyridine

• Inchi： 1S/C7H5BrClF2NO/c1-13-5-3(8)2-4(7(10)11)12-6(5)9/h2,7H,1H3
• InChI Key： AJPVUJMJCKFQFW-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=NC(=C1OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 3.1
• Topological Polar Surface Area: 22.1

Additional information on 4-Bromo-2-chloro-6-(difluoromethyl)-3-methoxypyridine

Comprehensive Overview of 4-Bromo-2-chloro-6-(difluoromethyl)-3-methoxypyridine (CAS No. 1803688-45-0)

4-Bromo-2-chloro-6-(difluoromethyl)-3-methoxypyridine (CAS No. 1803688-45-0) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound belongs to the pyridine derivatives family, which are known for their versatile applications in drug discovery and crop protection. The unique combination of bromo, chloro, difluoromethyl, and methoxy substituents on the pyridine ring makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for halogenated pyridines like 4-Bromo-2-chloro-6-(difluoromethyl)-3-methoxypyridine has surged due to their role in developing next-generation agrochemicals. With the growing global focus on sustainable agriculture and pest resistance management, researchers are increasingly exploring compounds that can enhance crop yields while minimizing environmental impact. This compound's difluoromethyl group is particularly noteworthy, as it often improves the bioavailability and metabolic stability of agrochemicals.

From a pharmaceutical perspective, 4-Bromo-2-chloro-6-(difluoromethyl)-3-methoxypyridine serves as a critical building block for small molecule drugs. Its structural features make it suitable for targeting various enzyme inhibitors and receptor modulators. The compound's CAS No. 1803688-45-0 is frequently cited in patent literature related to kinase inhibitors and anti-inflammatory agents, reflecting its potential in treating chronic diseases.

The synthesis of 4-Bromo-2-chloro-6-(difluoromethyl)-3-methoxypyridine typically involves multi-step organic reactions, including halogenation, etherification, and fluorination. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize its production, addressing the industry's need for cost-effective and scalable manufacturing processes. These innovations align with the broader trend of green chemistry and process intensification in chemical manufacturing.

Analytical characterization of CAS No. 1803688-45-0 relies on sophisticated instrumentation like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These techniques ensure the compound meets the stringent quality standards required for high-value applications. Researchers also utilize computational chemistry tools to predict its physicochemical properties and reactivity patterns, accelerating the discovery of novel derivatives.

In the context of intellectual property, 4-Bromo-2-chloro-6-(difluoromethyl)-3-methoxypyridine has been featured in numerous patent filings, particularly in jurisdictions with strong life sciences sectors. Its molecular architecture offers ample opportunities for structure-activity relationship (SAR) studies, making it a focal point for medicinal chemistry campaigns. The compound's logP and hydrogen bonding capacity are frequently optimized to enhance drug-like properties in lead compounds.

From a market dynamics perspective, the global demand for fine chemicals like 4-Bromo-2-chloro-6-(difluoromethyl)-3-methoxypyridine is driven by the expansion of contract research organizations (CROs) and custom synthesis services. Suppliers often highlight its batch-to-batch consistency and regulatory compliance to cater to GMP-grade applications. The compound's shelf stability and compatibility with common organic solvents further enhance its utility in industrial settings.

Looking ahead, 4-Bromo-2-chloro-6-(difluoromethyl)-3-methoxypyridine is poised to play a pivotal role in emerging areas such as proteolysis targeting chimeras (PROTACs) and covalent inhibitors. These cutting-edge therapeutic modalities require precisely functionalized building blocks, positioning this compound as a key enabler for innovative drug discovery. Its relevance in preclinical research continues to grow as scientists explore new biological targets and disease pathways.

For researchers seeking detailed information about CAS No. 1803688-45-0, comprehensive safety data sheets (SDS) and technical bulletins are available from reputable chemical suppliers. These documents provide essential guidance on handling procedures, storage conditions, and waste disposal methods, ensuring compliance with international laboratory safety standards. The compound's spectral data and reference standards are also accessible through specialized chemical databases.

In summary, 4-Bromo-2-chloro-6-(difluoromethyl)-3-methoxypyridine (CAS No. 1803688-45-0) represents a versatile and high-value chemical intermediate with broad applications across multiple scientific disciplines. Its unique structural features and synthetic accessibility make it indispensable for advancing research in drug development, crop science, and functional materials. As the scientific community continues to push the boundaries of molecular design, this compound will undoubtedly remain at the forefront of innovation in the chemical sciences.